N-benzyl-1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• IUPAC Name: N-benzyl-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17ClN2O2/c21-18-9-6-16(7-10-18)13-23-14-17(8-11-19(23)24)20(25)22-12-15-4-2-1-3-5-15/h1-11,14H,12-13H2,(H,22,25)
• InChI Key: HYPGMBLDAQLPLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol

Description

N-benzyl-1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide is a chemical compound that belongs to the family of pyridinecarboxamides. This compound has been extensively studied due to its potential applications in scientific research.

Scientific Research Applications

Neuroleptic Activity

Research has demonstrated the synthesis and evaluation of benzamides, including compounds structurally related to "N-benzyl-1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide," for their neuroleptic activity. These compounds were designed as potential neuroleptics and evaluated for their inhibitory effects on apomorphine-induced stereotyped behavior in rats. It was found that the introduction of a benzyl group on the terminal nitrogen significantly enhanced the activity, leading to compounds with potent neuroleptic properties that may be useful in the treatment of psychosis with fewer side effects (Iwanami et al., 1981).

Anti-Acetylcholinesterase Activity

Another study focused on the synthesis and evaluation of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives for their anti-acetylcholinesterase (anti-AChE) activity. Substituting the benzamide with bulky moieties led to a substantial increase in activity. One of the synthesized compounds showed potent inhibitory activity against acetylcholinesterase, suggesting potential applications in treating conditions like Alzheimer's disease (Sugimoto et al., 1990).

Serotonin-3 Receptor Antagonists

Further studies have explored the structure-activity relationships of compounds structurally similar to "this compound" as serotonin-3 (5-HT3) receptor antagonists. The research led to the discovery of potent 5-HT3 receptor antagonists with significant activity, highlighting the therapeutic potential of these compounds in managing conditions influenced by serotonin-3 receptors (Harada et al., 1995).